Cas no 108306-63-4 (2-Bromo-5-iodothiazole)

• Product Name: 2-Bromo-5-iodothiazole
• CAS No: 108306-63-4
• MF: C₃HBrINS
• MW: 289.920210599899
• MDL: MFCD09999190
• CID: 98096
• PubChem ID: 13662077
• Update Time: 2025-10-24

2-Bromo-5-iodothiazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-iodothiazole
• Thiazole,2-bromo-5-iodo-
• 2-bromo-5-iodo-1,3-thiazole
• C3HBrINS
• A895281
• MFCD09999190
• DTXSID50546084
• SCHEMBL23396003
• CS-0130732
• EN300-1239478
• 108306-63-4
• SY345913
• AKOS015834937
• FT-0647386
• F16091
• DB-059731

• MDL： MFCD09999190
• Inchi： 1S/C3HBrINS/c4-3-6-1-2(5)7-3/h1H
• InChI Key： MWJCQTBRSKINNQ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(S1)Br

Computed Properties

• Exact Mass: 288.80600
• Monoisotopic Mass: 288.80578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 72
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 2.626
• Boiling Point: 270.59°C at 760 mmHg
• Flash Point: 117.449°C
• Refractive Index: 1.714
• PSA: 41.13000
• LogP: 2.51020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 2-Bromo-5-iodothiazole

2-Bromo-5-Iodothiazole: A Comprehensive Overview

The compound 2-Bromo-5-Iodothiazole (CAS No. 108306-63-4) is a heterocyclic aromatic compound with significant applications in organic synthesis and materials science. This compound, also referred to as thiazole derivative, has gained attention due to its unique electronic properties and reactivity. The molecule consists of a thiazole ring with bromine and iodine substituents at the 2 and 5 positions, respectively, making it a valuable building block in various chemical reactions.

Recent studies have highlighted the importance of 2-Bromo-5-Iodothiazole in the synthesis of advanced materials, particularly in the field of optoelectronics. Researchers have demonstrated that this compound can be used as a precursor for the preparation of highly conductive polymers, which are essential for applications such as flexible electronics and organic light-emitting diodes (OLEDs). The presence of bromine and iodine substituents enhances the electronic properties of the molecule, making it suitable for these cutting-edge applications.

In terms of synthesis, 2-Bromo-5-Iodothiazole can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One notable approach involves the reaction of thiazole derivatives with halogenating agents under specific conditions. This method ensures high yield and purity, which are critical for its use in sensitive applications such as drug discovery and material science.

The structural uniqueness of 2-Bromo-5-Iodothiazole also makes it an attractive candidate for medicinal chemistry. Recent research has explored its potential as a scaffold for developing new pharmaceutical agents. For instance, studies have shown that this compound can act as a template for designing molecules with anti-inflammatory and antioxidant properties. Its ability to undergo various functional group transformations further enhances its versatility in drug design.

In addition to its synthetic applications, 2-Bromo-5-Iodothiazole has been studied for its role in catalytic processes. Researchers have found that this compound can serve as a ligand in transition metal-catalyzed reactions, facilitating the formation of complex organic structures. This property opens up new avenues for its use in industrial catalysis and green chemistry.

The demand for 2-Bromo-5-Iodothiazole has been growing steadily due to its diverse applications across multiple disciplines. Its ability to function as both a building block and a reactive intermediate makes it an indispensable component in modern chemical research. As advancements continue to be made in materials science and medicinal chemistry, the significance of this compound is expected to grow further.

In conclusion, CAS No. 108306-63-4, or 2-Bromo-5-Iodothiazole, stands out as a versatile and valuable compound with wide-ranging applications. From optoelectronics to drug discovery, its unique properties continue to drive innovation across various fields. As research progresses, this compound is poised to play an even more prominent role in shaping the future of chemical science.